Cas no 629-63-0 (Tetradecanonitrile)

Tetradecanonitrile Properties

Names and Identifiers

• Tetradecanonitrile
• n-Tetradecanonitrile
• Myristonitrile
• ORANILE
• 1-Cyanotridecane
• 1-tetradecanenitrile
• CH3(CH2)11CH2CN
• Myristic nitrile
• Myristonitril
• MYRYSTYL NITRILE
• N-TRIDECYL CYANIDE
• tetradecanenitrile
• tridecanenitrile
• tridecyl cyanide
• +Expand

• MDL： MFCD00019848
• InChIKey： MLRCLPRHEOPXLL-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H27N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h2-13H2,1H3
• SMILES： CCCCCCCCCCCCCC#N
• BRN： 1705598

Computed Properties

• Exact Mass: 209.21400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 11
• Monoisotopic Mass: 209.21435
• Heavy Atom Count: 15
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 5.21108
• PSA: 23.79000
• Refractive Index: 1.4415
• Boiling Point: 227°C/100mmHg(lit.)
• Melting Point: 19°C
• Flash Point: 226-227°C/100mm
• Color/Form: Colorless liquid.
• Solubility: Insoluble in water, miscible in ethanol \ ether \ acetone \ benzene, slightly soluble in carbon tetrachloride
• Density: 0,83 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides